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Compound of Interest

7-Hydroxymethyl-9-
Compound Name:
methylbenz(c)acridine

Cat. No.: B069644

Technical Guide: 7-Hydroxymethyl-9-methylbenz(c)acridine and Its Isomer 9-
Hydroxymethyl-7-methylbenz(c)acridine

Disclaimer: Initial searches for "7-Hydroxymethyl-9-methylbenz(c)acridine” did not yield a
specific CAS number or molecular weight, suggesting it may be a less common or differently
named compound. This guide will focus on the closely related and cataloged isomer, 9-
Hydroxymethyl-7-methylbenz(c)acridine, for which verifiable data is available.

Core Compound Identification

This technical guide provides an in-depth overview of 9-Hydroxymethyl-7-
methylbenz(c)acridine, a heterocyclic aromatic compound belonging to the acridine family.
Acridine derivatives are of significant interest to researchers and drug development
professionals due to their diverse biological activities, including potential applications in
oncology.

Compound Name CAS Number Molecular Formula  Molecular Weight

9-Hydroxymethyl-7-
o 160543-02-2 C19H15NO 273.33 g/mol
methylbenz(c)acridine

Synthesis of Acridine Derivatives
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The synthesis of substituted acridines can be achieved through several established methods.
While a specific protocol for 9-Hydroxymethyl-7-methylbenz(c)acridine is not readily available in
the searched literature, the following are common synthetic routes for the acridine core
structure.

a) Bernthsen Acridine Synthesis: This method involves the condensation of a diphenylamine
with a carboxylic acid in the presence of a dehydrating agent like zinc chloride at high
temperatures.[1][2]

b) Friedlander Synthesis: This approach involves the reaction of an o-aminobenzaldehyde or
ketone with a compound containing a reactive methylene group (e.g., cyclohexanone) to form
the quinoline ring system, which is a core component of the acridine structure.[1][2]

lllustrative Synthetic Workflow:

Below is a generalized workflow for the synthesis of a substituted acridine, which could be
adapted for 9-Hydroxymethyl-7-methylbenz(c)acridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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